Cas no 946207-75-6 (ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate
• CAS No: 946207-75-6
• MF: C₁₈H₂₁N₅O₅S
• MW: 419.454842329025
• CID: 6490594
• PubChem ID: 16881597
• Update Time: 2025-06-08

ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate
• ethyl 4-[2-[2-[(6-oxo-1H-pyridine-3-carbonyl)amino]-1,3-thiazol-4-yl]acetyl]piperazine-1-carboxylate
• 946207-75-6
• VU0628420-1
• AKOS024488294
• ethyl 4-(2-(2-(6-oxo-1,6-dihydropyridine-3-carboxamido)thiazol-4-yl)acetyl)piperazine-1-carboxylate
• F5008-0257

• Inchi： 1S/C18H21N5O5S/c1-2-28-18(27)23-7-5-22(6-8-23)15(25)9-13-11-29-17(20-13)21-16(26)12-3-4-14(24)19-10-12/h3-4,10-11H,2,5-9H2,1H3,(H,19,24)(H,20,21,26)
• InChI Key： JKGJARILKNRYOR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(NC=2)=O)=O)=NC(=C1)CC(N1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 419.12633996g/mol
• Monoisotopic Mass: 419.12633996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 149Ų

Additional information on ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate

Ethyl 4-{2-2-(6-Oxo-1,6-Dihydropyridine-3-Amido)-1,3-Thiazol-4-Ylacetyl}Piperazine-1-Carboxylate (CAS No. 946207-75-6): An Overview

Ethyl 4-{2-2-(6-Oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate (CAS No. 946207-75-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a thiazole moiety, and a pyridine derivative. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to enhance the solubility and bioavailability of compounds. In the context of ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate, the piperazine ring plays a crucial role in modulating the compound's pharmacokinetic properties. Recent research has shown that piperazine derivatives can exhibit potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer.

The thiazole moiety is another key component of this compound. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a thiazole ring in ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate suggests that it may have similar biological activities. Studies have demonstrated that thiazole-containing compounds can effectively inhibit the growth of various cancer cell lines and may have potential as anticancer agents.

The pyridine derivative (specifically, 6-oxo-1,6-dihydropyridine) is a critical part of the compound's structure. Pyridines are widely used in drug design due to their ability to form hydrogen bonds and their hydrophobic properties. The 6-oxo group in this pyridine derivative adds an additional layer of complexity and reactivity to the molecule. Research has shown that pyridine derivatives can exhibit various biological activities, including anti-inflammatory and analgesic effects. The combination of the pyridine derivative with the thiazole and piperazine moieties in ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetyl}piperazine-1-carboxylate may enhance its therapeutic potential.

In terms of its potential therapeutic applications, ethyl 4-{2-2-(6-Oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-Ylacetyl}Piperazine-1-Carboxylate has been studied for its activity against various diseases. One area of particular interest is its potential as an anticancer agent. Preclinical studies have shown that this compound can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For example, it has been reported to inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its anticancer properties, ethyl 4-{2-2-(6-Oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-Ylacetyl}Piperazine-1-Carboxylate has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of ethyl 4-{2-[2-(6-Oxo-pyrazino[2',3':5,6]pyrido[3,2-b][1]benzothiazepin -9(8H)-one -7-amino)-thiazol -4 - yl] - acetyl } - piperazine - 1 - carboxylate involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include coupling reactions between thiazole derivatives and piperazine rings, followed by functional group modifications to introduce the pyridine moiety. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound, making it more accessible for further research and development.

In conclusion, Ethyl 4-{2-[2-(6-Oxo-pyrazino[2',3':5,6]pyrido[3,2-b][1]benzothiazepin -9(8H)-one -7-amino)-thiazol -4 - yl] - acetyl } - piperazine - 1 - carboxylate (CAS No. 946207-75-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation into its therapeutic applications. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound in treating various diseases.